Cas no 21792-87-0 (5-Chloro-2-Nitrobenzenesulfonyl chloride)

• Product Name: 5-Chloro-2-Nitrobenzenesulfonyl chloride
• CAS No: 21792-87-0
• MF: C₆H₃Cl₂NO₄S
• MW: 256.063318490982
• MDL: MFCD08443046
• CID: 1083560
• PubChem ID: 11673295
• Update Time: 2025-09-24

5-Chloro-2-Nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-Nitrobenzenesulfonyl chloride
• 2-nitro-5-bromovanillin
• 2-Nitro-5-chlorbenzol-sulfonylchlorid
• 3-METHOXY-2-NITRO-4-HYDROXY-5-BROMO-BENZALDEHYDE
• 5-Brom-4-hydroxy-3-methoxy-2-nitro-benzaldehyd
• 5-bromo-2-nitrovanillin
• 5-bromo-4-hydroxy-3-(methyloxy)-2-nitrobenzaldehyde
• 5-bromo-4-hydroxy-3-methoxy-2-nitro-benzaldehyde
• 5-Chlor-2-nitro-benzolsulfonylchlorid
• AC1MY9JB
• AG-H-99574
• CTK5H9856
• LS-185004
• 5-Chloro-2-nitrobenzenesulfonylchloride
• 21792-87-0
• AKOS000126114
• SCHEMBL2062571
• 5-chloro-2-nitrophenylsulfonyl chloride
• 5-chloro-2-nitrobenzene-1-sulfonyl chloride
• DB-358872
• LNNFIOQFBJVJMZ-UHFFFAOYSA-N
• MFCD08443046
• 5-Chloro-2-nitrobenzenesulfonyl chloride, AldrichCPR
• 5-chloro-2-nitro-benzenesulfonyl Chloride
• EN300-29724

• MDL： MFCD08443046
• Inchi： 1S/C6H3Cl2NO4S/c7-4-1-2-5(9(10)11)6(3-4)14(8,12)13/h1-3H
• InChI Key： LNNFIOQFBJVJMZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1[N+](=O)[O-])Cl)(=O)=O

Computed Properties

• Exact Mass: 254.9159841g/mol
• Monoisotopic Mass: 254.9159841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Melting Point: 68-69°C

5-Chloro-2-Nitrobenzenesulfonyl chloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides